Cas no 123843-57-2 (2,6-Difluoro-4-hydroxybenzonitrile)

2,6-Difluoro-4-hydroxybenzonitrile Properties

Names and Identifiers

• 2,6-Difluoro-4-hydroxybenzonitrile
• 3,5-difluoro-4-cyanophenol
• 2,4-Difluorothiophenol
• 2,6-Difluoro-4-hydro
• 2,6-Difluoro-4-hydroxy
• 3.5-Difluoro-4-cyanophenol
• 4-Cyano-3,5-Difluorophenol
• 4-hydroxy-2,6-difluorobenzonitrile
• Benzonitrile, 2,6-difluoro-4-hydroxy-
• 2,6-two fluoro -4-hydroxybenzonitrile
• Benzonitrile, 2,6-difluoro-4-hydroxy- (9CI)
• 4-Cyano-3,5-difluorophenol ,99%
• 2,6-Difluoro-4-hydroxybenzonitrile 98%
• 2,6-Difluoro-4-hydroxy-benzonitrile
• AM61301
• CS-W003007
• EN300-1615116
• AKOS005063555
• 2,6-Difluoro-4-hydroxy benzonitrile
• A20972
• 2,6-difluoro-4-hydroxybenzo-nitrile
• INDAZOL-2-YL-ACETICACID
• FT-0602461
• DTXSID00381124
• DS-12290
• SY002811
• AB13335
• 123843-57-2
• SCHEMBL81244
• 4-Cyano-3,5-Difluorophenol/3,5-Difluoro-4-Cyanophenol;Benzonitrile, 2,6-difluoro-4-hydroxy- (9CI)
• AC-2754
• D3424
• KEIYYIGMDPTAPL-UHFFFAOYSA-N
• MFCD03094499
• DB-023713
• DTXCID30332149
• 2,6-difluoro-4-hydroxy-benzonitrile
• 4-Cyano-3,5-difluorophenol
• +Expand

• MDL： MFCD03094499
• InChIKey： KEIYYIGMDPTAPL-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2NO/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2,11H
• SMILES： C1=C(C=C(C(=C1F)C#N)F)O

Computed Properties

• Exact Mass: 155.01800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.018
• Heavy Atom Count: 11
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 44A^2

Experimental Properties

• LogP: 1.54208
• PSA: 44.02000
• Refractive Index: 1.53
• Boiling Point: 210.2℃ at 760 mmHg
• Melting Point: 125.0 to 129.0 deg-C
• Flash Point: 88.9℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.4740

2,6-Difluoro-4-hydroxybenzonitrile Security Information

• Symbol: GHS06
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Signal Word：warning
• HazardClass：6.1

2,6-Difluoro-4-hydroxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides